molecular formula C18H38O3 B1623118 2-(2-Tetradecyloxyethoxy)ethanol CAS No. 56049-79-7

2-(2-Tetradecyloxyethoxy)ethanol

Cat. No.: B1623118
CAS No.: 56049-79-7
M. Wt: 302.5 g/mol
InChI Key: WNRNXKWTIJWZFQ-UHFFFAOYSA-N
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Description

2-(2-Tetradecyloxyethoxy)ethanol is a useful research compound. Its molecular formula is C18H38O3 and its molecular weight is 302.5 g/mol. The purity is usually 95%.
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Properties

CAS No.

56049-79-7

Molecular Formula

C18H38O3

Molecular Weight

302.5 g/mol

IUPAC Name

2-(2-tetradecoxyethoxy)ethanol

InChI

InChI=1S/C18H38O3/c1-2-3-4-5-6-7-8-9-10-11-12-13-15-20-17-18-21-16-14-19/h19H,2-18H2,1H3

InChI Key

WNRNXKWTIJWZFQ-UHFFFAOYSA-N

SMILES

CCCCCCCCCCCCCCOCCOCCO

Canonical SMILES

CCCCCCCCCCCCCCOCCOCCO

Key on ui other cas no.

56049-79-7

Origin of Product

United States

Synthesis routes and methods

Procedure details

Using 13.9 g of tetradecyl bromide and 15.9 g of diethylene glycol and proceeding as in Example 17, there is obtained the title compound. Yield 6.1 g.
Quantity
13.9 g
Type
reactant
Reaction Step One
Quantity
15.9 g
Type
reactant
Reaction Step Two

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